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Compound of Interest

Compound Name: Formamide-d1

Cat. No.: B1338169

This technical guide provides an in-depth overview of the safety, handling, and toxicological
properties of Formamide-d1. The information is compiled and presented to meet the needs of
researchers, scientists, and professionals in drug development, ensuring safe laboratory
practices and a thorough understanding of the compound's characteristics.

Chemical Identification and Physical Properties

Formamide-d1, also known as deuterioformamide, is the deuterated analog of formamide. It is
a colorless liquid with a faint ammonia-like odor. Below is a summary of its key physical and
chemical properties.

Property Value Reference
CAS Number 35692-88-7 [1][21[3]
Molecular Formula DCONH: [3]
Molecular Weight 46.05 g/mol [3]

Melting Point 2-3°C [1112]
Boiling Point 210°C [1][2]

Flash Point 154.44 °C [2]
Solubility Miscible with water [415]
Appearance Colorless liquid [4]
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Hazard Identification and GHS Classification

Formamide-d1 is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). It is crucial to understand these hazards to
ensure safe handling.

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1][2]

H318: Causes serious eye

Serious Eye Damage 1
damage[1][2]
- H340: May cause genetic
Germ Cell Mutagenicity 1B
defects[1][2]
. . H360: May damage fertility or
Reproductive Toxicity 1B )
the unborn child[1][2]
. - H351: Suspected of causing
Carcinogenicity 2

cancer[6][7]

- o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure[6]

Signal Word: Danger[1][2]

Hazard Pictograms:

o Skull and crossbones (Acute Toxicity)

o Corrosion (Serious Eye Damage)

o Health hazard (Mutagenicity, Reproductive Toxicity, Carcinogenicity, STOT RE)

Experimental Protocols: Safe Handling and
Emergency Procedures
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Adherence to strict experimental protocols is mandatory when working with Formamide-d1 to

minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following diagram outlines the

required PPE.

Personal Protective Equipment (PPE) for Formamide-d1

Eye Protection

(Tightly fiting safety goggles o face shield) (Chemical-im bl gioven, e Buty rubber Nitle rubber) (Firefflame resstan ) et cloting, Lab coat) (Use i vl e e o andr e hod
ightly fitting safety gogg P gloves, e.g., Butyl 3 P 9. If ventilation is inadequate, use a suitable respirator.)

First Aid Procedures for Formamide-d1 Exposure

Rinse mouth with water.
Do NOT induce vomiting.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

)

Exposure Event

Seek immediate medical attention.

Skin Contact

Wash off with soap and plenty of water.

Take off contaminated clothing.

)

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen. )
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Potential Health Effects of Formamide-d1 Exposure

Acute Effects Chronic Effects

Y l Y l A4 Y
( Serious Eye Damage ) ( Toxic if Inhaled ) ( Genetic Defects ) ( Damage to Fertility or Unborn Child ) ( Suspected Carcinogen ) ( Organ Damage (Blood, CNS, Liver, Kidneys) )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338169#safety-data-sheet-sds-for-formamide-d1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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